Cas no 67145-02-2 (Thymidine, 5,6-dihydro-5-hydroxy-, (S)-)

Thymidine, 5,6-dihydro-5-hydroxy-, (S)- structure
67145-02-2 structure
Product Name:Thymidine, 5,6-dihydro-5-hydroxy-, (S)-
CAS No:67145-02-2
MF:C10H16N2O6
MW:260.243843078613
CID:395263
PubChem ID:71374908
Update Time:2025-04-19

Thymidine, 5,6-dihydro-5-hydroxy-, (S)- Chemical and Physical Properties

Names and Identifiers

    • Thymidine, 5,6-dihydro-5-hydroxy-, (S)-
    • 5-hydroxy-1-[(2S,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-1,3-diazinane-2,4-dione
    • 67145-02-2
    • 1-(2-Deoxy-alpha-D-erythro-pentofuranosyl)-5-hydroxy-5-methyldihydropyrimidine-2,4(1H,3H)-dione
    • DTXSID80797668
    • Inchi: 1S/C10H16N2O6/c1-10(17)4-12(9(16)11-8(10)15)7-2-5(14)6(3-13)18-7/h5-7,13-14,17H,2-4H2,1H3,(H,11,15,16)/t5-,6+,7-,10?/m0/s1
    • InChI Key: MRODUHNLAXSPFV-BARHVTBZSA-N
    • SMILES: O1[C@H](CO)[C@H](C[C@H]1N1C(NC(C(C)(C1)O)=O)=O)O

Computed Properties

  • Exact Mass: 260.10088
  • Monoisotopic Mass: 260.10083623g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 119Ų

Experimental Properties

  • PSA: 119.33
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